Cas no 2171173-87-6 ((3R)-3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)butanoic acid)

• Product Name: (3R)-3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)butanoic acid
• CAS No: 2171173-87-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6136802
• PubChem ID: 165876591
• Update Time: 2025-05-20

(3R)-3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)butanoic acid
• 2171173-87-6
• EN300-1548813
• (3R)-3-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}acetamido)butanoic acid

• Inchi： 1S/C28H34N2O5/c1-19(15-26(32)33)30-25(31)16-28(13-7-2-8-14-28)18-29-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-/m1/s1
• InChI Key： OMUKWCPRQAAYDD-LJQANCHMSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)butanoic acid

Chemical Compound CAS No. 2171173-87-6: (3R)-3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)butanoic Acid

The compound with CAS number 2171173-87-6, named (3R)-3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}acetamido)butanoic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and a cyclohexyl ring, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in drug delivery systems and enzyme inhibitors. The fluoren-9-yl group, in particular, has been shown to enhance the solubility and stability of molecules in aqueous environments, making it a valuable component in the development of therapeutic agents. Additionally, the presence of the methoxycarbonyl group suggests potential applications in peptide synthesis and as a protecting group in organic chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have recently developed more efficient methods for synthesizing similar compounds, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental impact of production processes.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The cyclohexyl ring, combined with the acetamido group, may play a critical role in modulating the molecule's bioavailability and pharmacokinetic properties. Further research is currently underway to explore its potential as an inhibitor of key enzymes involved in metabolic disorders.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, innovative approaches such as continuous flow chemistry and modular synthesis are being explored to address these issues. These developments are expected to pave the way for more widespread application of this compound in various industries.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have focused on assessing its biodegradability under different conditions, with encouraging results suggesting minimal persistence in natural environments. This information is vital for ensuring sustainable practices throughout its lifecycle.

In conclusion, the compound CAS No. 2171173-87-6 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop novel therapeutic agents and chemical processes. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in science and medicine.